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Compound of Interest

Compound Name:
Methyl 3-(hydroxymethyl)-4-

nitrobenzoate

CAS No.: 201932-92-5

Cat. No.: B3114508

Get Quote

Executive Summary
Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a trisubstituted aromatic building block critical

in the synthesis of complex heterocycles, particularly quinazolines and isoindolinone

derivatives. Its structure features three distinct reactive centers: a methyl ester (C1), a

hydroxymethyl group (C3, benzylic alcohol), and a nitro group (C4).

This guide provides a rigorous analytical protocol for researchers to validate the identity, purity,

and structural integrity of this compound. The methodology prioritizes distinguishing the target

molecule from its common synthetic impurities, such as the unreacted methyl precursor (methyl

3-methyl-4-nitrobenzoate) or the over-oxidized aldehyde/acid byproducts.
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Property Detail

CAS Number 201932-92-5

Molecular Formula C₉H₉NO₅

Molecular Weight 211.17 g/mol

SMILES COC(=O)C1=CC=C(=O)C(CO)=C1

Appearance Pale yellow to amber solid

Structural Characterization Strategy
The analytical challenge lies in confirming the specific oxidation state of the C3-substituent

(alcohol vs. aldehyde vs. methyl) while ensuring the ester and nitro groups remain intact.

Analytical Workflow Diagram
The following flowchart outlines the logical progression from crude sample to validated

compound.

Crude Sample FT-IR Spectroscopy
(Functional Group ID)

Step 1: Quick ID 1H / 13C NMR
(Structural Confirmation)

Step 2: Connectivity Mass Spectrometry
(Mw & Fragmentation)

Step 3: Mass Check HPLC-UV/Vis
(Purity Profiling)

Step 4: Quantitation Validated Compound>98% Purity

Click to download full resolution via product page

Figure 1: Step-by-step analytical workflow for structural validation.

Spectroscopic Analysis Protocols
Infrared Spectroscopy (FT-IR)
Objective: Rapid confirmation of the three primary functional groups. Method: ATR (Attenuated

Total Reflectance) on solid sample.
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Functional Group
Expected Wavenumber
(cm⁻¹)

Diagnostic Feature

O-H Stretch 3300 – 3500 (Broad)

Distinguishes the

hydroxymethyl target from the

methyl precursor (which lacks

OH).

C=O Stretch 1715 – 1730 (Strong)
Characteristic of the

conjugated methyl ester.

NO₂ Stretch ~1530 (Asym) & ~1350 (Sym)
Two strong bands confirming

the nitro group presence.

C-O Stretch 1050 – 1150
Primary alcohol C-O stretch

(distinct from ester C-O).

Technical Insight: If the O-H band is absent, the sample is likely the unreacted methyl

precursor. If a second carbonyl peak appears around 1690 cm⁻¹, suspect oxidation to the

aldehyde (3-formyl derivative).

Nuclear Magnetic Resonance (NMR)
Objective: Definitive structural assignment. Solvent: DMSO-d₆ (preferred for observing OH

coupling) or CDCl₃.

¹H NMR (400 MHz, DMSO-d₆) – Predicted Assignment
The aromatic ring possesses a 1,3,4-substitution pattern. The nitro group at C4 strongly

deshields the adjacent protons.

Aromatic Protons (3H):

H-2 (d, J~2 Hz): ~8.0–8.2 ppm. This proton is between the ester and the hydroxymethyl

group.

H-5 (d, J~8.5 Hz): ~8.0–8.1 ppm. Ortho to the nitro group.

H-6 (dd, J~8.5, 2 Hz): ~8.2–8.3 ppm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3114508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydroxymethyl Group (-CH₂OH):

-CH₂- (d or s): ~4.8–5.0 ppm. (Appears as a doublet if OH coupling is resolved in DMSO).

-OH (t or broad s): ~5.4–5.6 ppm. (Exchangeable with D₂O).

Methyl Ester (-COOCH₃):

-CH₃ (s): ~3.90 ppm. Sharp singlet.

Critical Quality Attribute (CQA): The integration ratio of the aromatic protons to the benzylic

methylene (-CH₂-) must be exactly 3:2. A ratio of 3:3 implies the presence of the methyl

precursor (Ar-CH₃).

¹H NMR Connectivity Diagram

NO2 Group
(Deshielding Zone)
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NOE Interaction

Hydroxyl Proton
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Coupling (J~5Hz)
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Figure 2: NMR connectivity and spatial relationships.

Mass Spectrometry (LC-MS)
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Objective: Molecular weight confirmation and fragmentation analysis. Ionization: ESI

(Electrospray Ionization), Positive Mode [M+H]⁺ or [M+Na]⁺.

Parent Ion: m/z 212.18 [M+H]⁺.

Fragmentation Pattern:

Loss of OH: m/z ~194 (Formation of benzyl cation).

Loss of NO₂: m/z ~166 (Common in nitroaromatics).

Loss of OMe: m/z ~181 (From ester).

Purity Profiling (HPLC Method)
To ensure the material is suitable for drug development (e.g., as a scaffold for isoindolinones),

purity must be >98%.

Protocol:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm.

Flow Rate: 1.0 mL/min.

Impurity Markers:

Methyl 3-methyl-4-nitrobenzoate (Starting Material): More hydrophobic (elutes later than

target).

3-(Hydroxymethyl)-4-nitrobenzoic acid (Hydrolysis Product): More polar (elutes earlier than

target).
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Applications in Drug Development
Methyl 3-(hydroxymethyl)-4-nitrobenzoate acts as a "linchpin" intermediate. Its orthogonal

reactivity allows for sequential functionalization:

Isoindolinone Synthesis:

Reduction of the nitro group (H₂/Pd-C or Fe/AcOH) yields the aniline.

The aniline can cyclize with the adjacent hydroxymethyl group (after oxidation to aldehyde

or activation as a bromide) to form isoindolin-1-ones, a privileged scaffold in kinase

inhibitors [1].

Quinazoline Construction:

The ortho relationship between the nitrogen (from nitro) and the carbon chain

(hydroxymethyl) is ideal for building the pyrimidine ring of quinazolines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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